Cas no 126926-33-8 (3-(ethylcarbamoyl)benzoic acid)

3-(ethylcarbamoyl)benzoic acid Properties

Names and Identifiers

• Benzoic acid,3-[(ethylamino)carbonyl]-
• 3-(ethylcarbamoyl)benzoic acid
• 3-[(ethylamino)carbonyl]Benzoic acid
• N-Ethyl Benzamid-3-carboxylate
• 3-(ethylcarbamoyl) benzoic acid
• BFA92633
• CS-0444082
• 126926-33-8
• 3-(ethylcarbamoyl)benzoicacid
• DTXSID90155336
• EN300-1265793
• A1-20608
• F8887-2090
• FT-0742060
• AKOS009498438
• SCHEMBL13702421
• KLAYVYFJJVHZEM-UHFFFAOYSA-N
• Benzoic acid, 3-((ethylamino)carbonyl)-
• m-((Ethylamino)carbonyl)benzoic acid
• +Expand

• InChIKey： KLAYVYFJJVHZEM-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO3/c1-2-11-9(12)7-4-3-5-8(6-7)10(13)14/h3-6H,2H2,1H3,(H,11,12)(H,13,14)
• SMILES： CCNC(C1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Exact Mass: 193.07393
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 193.073893
• Heavy Atom Count: 14
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4

Experimental Properties

• PSA: 66.4
• Refractive Index: 1.561
• Boiling Point: 411.1°Cat760mmHg
• Flash Point: 202.4°C
• Density: 1.216